Cas no 101881-19-0 (Methyl 1-dodecyl-5-oxopyrrolidine-3-carboxylate)

• Product name: Methyl 1-dodecyl-5-oxopyrrolidine-3-carboxylate
• CAS No: 101881-19-0
• MF: C₁₈H₃₃NO₃
• MW: 311.459525823593
• CID: 2623214
• PubChem ID: 5745164

Methyl 1-dodecyl-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-dodecyl-5-oxopyrrolidine-3-carboxylate
• 1-Dodecyl-5-oxo-3-pyrrolidinecarboxylic acid methyl ester
• 1-Dodecyl-5-oxopyrrolidine-3-carboxylic acid methyl ester
• 1-Lauryl-4-methyloxycarbonyl-2-pyrrolidone
• DTXSID40420900
• 101881-19-0
• SCHEMBL119337
• Methyl 1-dodecyl-5-oxopyrrolidine-3-carboxylate

• Inchi： InChI=1S/C18H33NO3/c1-3-4-5-6-7-8-9-10-11-12-13-19-15-16(14-17(19)20)18(21)22-2/h16H,3-15H2,1-2H3
• InChI Key： HTLJJHYQRUBBSY-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 311.246044g/mol
• Monoisotopic Mass: 311.246044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6Ų
• Molecular Weight: 311.5g/mol
• XLogP3: 4.9

Experimental Properties

• PSA: 46.61000
• LogP: 4.0 (LogP)